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Compound Focus: Leucomalachite Green-d6

CAS No.: 1173021-13-0

Cat. No.: S1902654

Get Quote

The table below summarizes the key chemical and physical properties of Leucomalachite Green-d6:

Property Detail

CAS Number 1173021-13-0 [1] [2] [3]

Molecular Formula C₂₃H₂₀D₆N₂ [1] [2] [3]

Molecular Weight 336.50 g/mol [1] [2] [3]

Appearance White to off-white solid [1]

Melting Point 103 - 105 °C [3]

Storage Store at -20°C; store under inert atmosphere [1] [3]

Solubility Slightly soluble in Chloroform and Methanol [3]

Chemical Structure Deuterated derivative; six hydrogen atoms replaced by deuterium [1] [4]

Primary Applications and Role

Leucomalachite Green-d6 serves two critical roles in scientific research:
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Internal Standard for Quantitation: Its primary use is as an internal standard in techniques like

LC-MS/MS, GC-MS, and NMR for the precise quantification of Leucomalachite Green and its parent
compound, malachite green [1] [5]. The deuterated form behaves almost identically to the analyte

during extraction and chromatography but is distinguishable by mass spectrometry, correcting for
procedural losses and matrix effects [5].

Tracer in Drug Development: The incorporated stable heavy isotopes act as tracers to study the
pharmacokinetic and metabolic profiles of drug molecules [1].

Detailed Experimental Protocol

The following workflow outlines a specific LC-MS/MS method for determining MG and LMG in fish

products using Leucomalachite Green-d6 as an internal standard [5]:
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Internal Standard Addition

Chromatography & Detection

1. Sample Preparation

2. Sample ExtractionAdd d6-LMG IS to 5g sample Add buffers (NH₂OH·HCl, p-TsOH, AcONH₄)

3. Liquid-Liquid Extraction

4. Solid-Phase Extraction (SPE)

5. LC-MS/MS Analysis

6. QuantificationHPLC with CN Column MS/MS Detection (H-SRM Mode)

Click to download full resolution via product page

Experimental workflow for LC-MS/MS analysis of MG and LMG in fish using Leucomalachite Green-d6 as

internal standard [5].

Sample Preparation and Extraction [5]

Internal Standard Addition: Add 50 μL of a 1 μg/mL solution of d6-LMG to 5.00 g of homogenized
roasted eel meat.
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Extraction Buffers: Add 1 mL of 0.25 g/L hydroxylamine hydrochloride, 1 mL of 0.05 M p-

toluenesulfonic acid, 2 mL of 0.1 M ammonium acetate buffer (pH 4.5), and 40 mL of acetonitrile.
Homogenization and Centrifugation: Homogenize the sample for 2 minutes and centrifuge at 3000

rpm for 3 minutes. Collect the supernatant.

Extraction and Cleanup [5]

Liquid-Liquid Extraction:
Combine the crude extract with 30 mL of methylene chloride and 35 mL of deionized water in a

separation funnel.
Shake for 2 minutes, collect the methylene chloride layer, and repeat the extraction.

Evaporate the combined organic layers to dryness and reconstitute in 3 mL of formic acid-
acetonitrile (2:98).

Solid-Phase Extraction (SPE) Cleanup:
Use an Oasis MCX cartridge (60 mg/3 cc). Condition with 3 mL of acetonitrile and 3 mL of 2%

formic acid.
Load the sample, wash with 2 mL of formic acid-acetonitrile (2:98) and 6 mL of acetonitrile.

Elute the analytes with 4 mL of a 5:95 mixture of 5 M ammonium acetate (pH 7) and methanol.
Evaporate the eluent and reconstitute in 1.0 mL of initial mobile phase, then filter.

Instrumental Analysis and Quantification [5]

LC-MS/MS Analysis:
HPLC Column: Hypersil GOLD CN column (50 mm × 2.1 mm, 5 μm).

Mobile Phase: Methanol (A) and water with 0.1% formic acid (B).
Flow Rate: 220 μL/min. Injection Volume: 10 μL.

Mass Spectrometer: Triple-quadrupole with ESI+.
Detection Mode: Highly-Selective Reaction Monitoring (H-SRM).

Quantification:
Use a matrix-matched calibration curve (e.g., 0.05–8.0 μg/kg).

The internal standard (d6-LMG) corrects for recovery and matrix effects. The method
demonstrates excellent accuracy with recoveries of 90–106% and high reproducibility.

Safety and Handling Information
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Leucomalachite Green-d6 requires careful handling. The non-deuterated compound, Leucomalachite

Green, is considered a potential carcinogen, teratogen, and mutagen [6].

Aspect Specification

Hazard Statements (H-
Codes)

H302 (Harmful if swallowed), H410 (Very toxic to aquatic life) [3]

Precautionary Statements (P-
Codes)

P264, P270, P273, P301+P312, P391, P501 [3]

RIDADR UN 3077 9/PG 3 [3]

Regulatory Note This product is for research use only and is not intended for
diagnostic or therapeutic use [1] [2].

Supplier and Pricing Information

The table below provides a snapshot of available sources as of the time of the search results. Please verify

current pricing and availability directly with the suppliers.

Supplier Product Number Size Price (USD)

Santa Cruz Biotechnology [2] sc-300914 10 mg $300.00

Sigma-Aldrich [3] 33944 10 mg $337.00

TRC (via Cymit Química) [3] [4] L330333 250 mg $1,620.00

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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